Cas no 1183655-01-7 (N-{4-(Dimethylamino)methylphenyl}-4-fluorobenzamide)

• Product Name: N-{4-(Dimethylamino)methylphenyl}-4-fluorobenzamide
• CAS No: 1183655-01-7
• MF: C₁₆H₁₇FN₂O
• MW: 272.317387342453
• CID: 5734349
• PubChem ID: 37243462
• Update Time: 2025-11-05

N-{4-(Dimethylamino)methylphenyl}-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(dimethylamino)methyl]phenyl}-4-fluorobenzamide
• 1183655-01-7
• AKOS008101172
• Z234895525
• N-[4-[(dimethylamino)methyl]phenyl]-4-fluorobenzamide
• EN300-61475
• CS-0252757
• N-{4-(Dimethylamino)methylphenyl}-4-fluorobenzamide

• Inchi： 1S/C16H17FN2O/c1-19(2)11-12-3-9-15(10-4-12)18-16(20)13-5-7-14(17)8-6-13/h3-10H,11H2,1-2H3,(H,18,20)
• InChI Key： SBPMPJSPUMQJFG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NC1C=CC(=CC=1)CN(C)C)=O

Computed Properties

• Exact Mass: 272.13249133g/mol
• Monoisotopic Mass: 272.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(Dimethylamino)methylphenyl}-4-fluorobenzamide

N-{4-(Dimethylamino)methylphenyl}-4-fluorobenzamide: A Comprehensive Overview

N-{4-(Dimethylamino)methylphenyl}-4-fluorobenzamide (CAS No. 1183655-01-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1183655-01-7, is characterized by its unique molecular structure, which includes a dimethylamino group and a fluorobenzamide moiety. These structural features contribute to its potential biological activities and therapeutic applications.

The chemical structure of N-{4-(Dimethylamino)methylphenyl}-4-fluorobenzamide can be represented as C₁₅H₁₆FNO₂. The presence of the dimethylamino group imparts basic properties to the molecule, while the fluorine atom enhances its lipophilicity and metabolic stability. These characteristics make it an attractive candidate for various pharmacological studies.

In recent years, extensive research has been conducted to explore the biological activities of N-{4-(Dimethylamino)methylphenyl}-4-fluorobenzamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising lead for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that N-{4-(Dimethylamino)methylphenyl}-4-fluorobenzamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory drug.

Beyond its anti-inflammatory properties, N-{4-(Dimethylamino)methylphenyl}-4-fluorobenzamide has also been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound could protect neurons from oxidative stress-induced damage, potentially offering therapeutic benefits in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is believed to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress markers.

The pharmacokinetic profile of N-{4-(Dimethylamino)methylphenyl}-4-fluorobenzamide has also been studied in detail. Preclinical studies have shown that it exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its potential for clinical development.

In terms of clinical applications, N-{4-(Dimethylamino)methylphenyl}-4-fluorobenzamide is currently being evaluated in several phase I and II clinical trials for various indications. One notable trial is assessing its efficacy and safety in patients with chronic pain conditions, where preliminary results have shown promising outcomes. Another trial is investigating its potential as an adjunct therapy in the treatment of inflammatory bowel disease (IBD), with early data suggesting significant reductions in disease activity scores.

The synthesis of N-{4-(Dimethylamino)methylphenyl}-4-fluorobenzamide involves several well-established organic reactions. A common synthetic route involves the reaction of 4-fluorobenzoyl chloride with 4-(dimethylaminomethyl)aniline in the presence of a base such as triethylamine. This reaction yields high purity product with good yields, making it suitable for large-scale production.

In conclusion, N-{4-(Dimethylamino)methylphenyl}-4-fluorobenzamide (CAS No. 1183655-01-7) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a promising molecule in the field of drug discovery.